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Compound of Interest

[2-(4-Fluorophenyl)ethyl](pentan-
Compound Name:

3-yl)amine
CAS No.: 1019551-61-1
Cat. No.: B1460430

Get Quote

Introduction & Scientific Context

Fluorinated phenethylamines (e.g., 2-fluorophenethylamine, 4-fluoroamphetamine [4-FA], and
related isomers) represent a specialized class of compounds used in metabolic research,
monoamine transporter mapping, and forensic standard analysis.

The "Fluorine Effect”" on Safety: From a safety perspective, the introduction of a fluorine atom
onto the phenethylamine scaffold significantly alters the physicochemical profile compared to
the non-fluorinated parent.

o Metabolic Stability: The C—F bond is extremely strong (approx. 116 kcal/mol) and resists
metabolic cleavage (para-hydroxylation). This often leads to prolonged half-lives and
increased systemic toxicity compared to non-fluorinated analogs.

 Lipophilicity: Fluorine substitution increases lipophilicity, facilitating rapid Blood-Brain Barrier
(BBB) penetration. This heightens the risk of acute central nervous system (CNS)
neurotoxicity upon accidental exposure.
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 Acidity/Basicity: The electron-withdrawing nature of fluorine lowers the pKa of the amine
slightly, but these compounds remain strong bases, capable of causing severe skin and eye
corrosion.

Scope: This protocol applies to the handling of analytical standards and bulk research
quantities of fluorinated phenethylamines, encompassing receipt, storage, experimental use,
and disposal.

Hazard Identification & Risk Assessment

GHS Classification Summary: Most fluorinated phenethylamines are classified as Acute Toxic
and Corrosive.

Hazard Class Category Hazard Statement Signal Word
H300/H301:

Acute Toxicity (Oral) Cat2/3 Fatal/Toxic if DANGER
swallowed

Acute Toxicity (Inhal) Cat2 H330: Fatal if inhaled DANGER

) ] H314: Causes severe

Skin Corrosion Cat 1B ] DANGER

skin burns

H318: Causes serious
Eye Damage Catl DANGER
eye damage

) H335: May cause
STOT (Single) Cat3 ) S WARNING
respiratory irritation

Critical Warning: Many derivatives (e.g., 4-FA) are Schedule | Controlled Substances in the
United States (effective Feb 2026) and other jurisdictions. Possession without a DEA license is
a felony.

Engineering Controls & PPE: The "Barrier Strategy"

Due to the high toxicity and corrosivity, a "Zero-Skin-Contact" policy is mandatory.

Engineering Controls
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» Primary Barrier: All handling of neat solids must occur within a certified Chemical Fume
Hood (CFH) operating at a face velocity of 80—100 fpm (0.4-0.5 m/s).

 Static Control: Fluorinated amines are often hygroscopic, fluffy salts (hydrochlorides) that
carry static charge. Use an ionizing bar or anti-static gun inside the hood to prevent powder
dispersal during weighing.

Personal Protective Equipment (PPE) Matrix

High-Risk
Standard ] ]
Body Part . (Spill/Bulk) Rationale
Protection .
Protection
Standard nitrile may
) ) degrade upon
o Silver Shield / )
Double Nitrile Gloves ) ] prolonged contact with
Hands ) ) Laminate liners under )
(min 5 mil outer) il concentrated amines.
itrile
Laminate offers broad
chemical resistance.
) Corrosive vapors/dust
Chemical Splash Goggles + Face
Eyes ) can bypass safety
Goggles Shield
glasses.
Bod Lab Coat Tyvek® Coveralls + Prevent permeation
0
Y (Cotton/Poly) Apron into street clothes.
Full-face Respirator Only for emergency
Respiratory N/A (Hood use only) (P100 + Organic spill cleanup outside a
Vapor) hood.

Operational Protocol: Lifecycle Management

The following workflow ensures a self-validating chain of custody and safety.

Workflow Visualization

Acclimate to RT

Receipt & Login Verify Seal Inert Storage. Weighing
(Check DEA Schedule) (Argon/N2, Desiccator) X (Closed Balance, lonizer)
Reseal w/ Parafilm

Slow Addition >

xperimental Us
(Add Solvent to Solid) (Closed Vessel)
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Figure 1: Lifecycle management of fluorinated phenethylamines from receipt to disposal.

Detailed Methodologies
Step 1: Receipt & Compliance Check

« Verification: Upon receipt, immediately verify the CAS number and name against the current
DEA Controlled Substance list.

e Logbook: Record the initial mass. These compounds require "per-milligram” reconciliation

logs if scheduled.

Step 2: Storage Conditions

o Atmosphere: Amines react with atmospheric CO2 to form carbamates. Store under an inert

atmosphere (Argon or Nitrogen).
o Temperature: Store at -20°C to prevent thermal degradation.

e Segregation: Store in a secondary containment bin labeled "TOXIC/CORROSIVE," separate
from strong oxidizing agents (e.g., nitric acid, permanganates) and acid anhydrides.

Step 3: Weighing Protocol (The Critical Step)

e Preparation: Place the analytical balance inside the fume hood. If vibration is an issue, use a
marble slab.

 Static Neutralization: Pass the anti-static gun over the container and spatula for 5 seconds.
o Transfer:

o Never insert a spatula directly into the stock bottle if it can be avoided. Tap gently into a

pre-weighed scint vial.

o If using a spatula, use stainless steel or PTFE-coated (avoid aluminum, which can react

with corrosive amines).
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 Dissolution: Add solvent (e.g., Methanol, DMSO) to the solid. Do not add solid to solvent, as
the heat of solution for amine salts can cause splashing.

o Decontamination: Wipe the balance area with a wet paper towel (water solubilizes the salt),
then an ethanol wipe. Dispose of wipes as hazardous solid waste.

Emergency Response Protocol

In the event of exposure or release, immediate action is required.[1][2][3][4][5][6][7] Time is the

critical variable.

Spill Response Decision Tree

Spill Detected

Assess Volume & Location

Contained \ Uncontained/ hazardous

Minor Spill (<100 mg) Major Spill (>100 mg)

OR Outside Hood

Inside Hood

1. Absorb with Vermiculite 1. EVACUATE LAB
2. Wipe with 5% Acetic Acid 2. Call EHS/Emergency
3. Double Bag Waste 3. Do Not Re-enter

Click to download full resolution via product page

Figure 2: Decision logic for spill response. Note that "Major" is defined by toxicity risk, not just

volume.

First Aid Measures
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Skin Contact: Immediate flushing with water for 15 minutes.[2][5][7][8][9] Do not use
neutralizing agents (acids/bases) on skin, as the heat of reaction may worsen the burn.

Eye Contact: Flush for 15 minutes, holding eyelids open.[7] Time to irrigation determines the
likelihood of permanent blindness.

Inhalation: Move to fresh air immediately. If breathing is labored, medical personnel should
administer oxygen.[2][5][7]

Waste Disposal

Liquids: Collect in a dedicated "Basic/Toxic Organic" waste stream. Do not mix with acidic
waste streams to avoid heat generation.

Solids: Contaminated gloves, weighing boats, and paper towels must be double-bagged in
clear polyethylene bags, labeled "Toxic Solid Waste," and incinerated.

Empty Containers: Triple rinse with methanol before disposal. Collect the rinsate as liquid
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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